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For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for validating computational models using experimental data

obtained from tests conducted according to the ASTM F1839 standard. This standard specifies

the properties of rigid polyurethane foam used as a standardized testing material for orthopedic

devices, offering a consistent and reliable alternative to human cadaveric bone for mechanical

testing. The validation of computational models against this standard is a critical step in the

development of new orthopedic devices and in silico research methodologies.

Data Presentation: Mechanical Properties of ASTM
F1839 Compliant Polyurethane Foam
The following table summarizes the key mechanical properties of various grades of rigid

polyurethane foam as specified by ASTM F1839. This data serves as a benchmark for the

validation of computational models.
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Foam
Grade

Density
(g/cm³)

Compres
sive
Strength
(MPa)

Compres
sive
Modulus
(MPa)

Shear
Strength
(MPa)

Shear
Modulus
(MPa)

Screw
Pullout
Strength
(N)

Grade 10 0.16 1.8 - 2.8 40 - 70 1.2 - 2.0 15 - 25 400 - 700

Grade 15 0.24 3.5 - 5.5 80 - 120 2.0 - 3.5 25 - 45 800 - 1200

Grade 20 0.32 6.0 - 9.0 130 - 190 3.5 - 5.5 45 - 70
1300 -

1900

Grade 30 0.48 12.0 - 18.0 250 - 370 6.0 - 9.0 80 - 120
2500 -

3700

Grade 40 0.64 20.0 - 30.0 400 - 600 9.0 - 14.0 120 - 180
4000 -

6000

Comparison of Computational Model Predictions with
Experimental Data
The validation of a computational model involves comparing its predicted outcomes with

experimental results. Below is a sample comparison table for a simulated screw pullout test in

Grade 20 polyurethane foam.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Model Type Material Model
Predicted Pullout
Strength (N)

Deviation from
Experimental Mean
(%)

Finite Element Model

A

Isotropic Linear

Elastic
1850 +15.6

Finite Element Model

B
Isotropic Elastoplastic 1650 +3.1

Finite Element Model

C

Anisotropic

Elastoplastic with

Damage

1580 -1.2

Experimental Results -
1600 ± 150 (Mean ±

SD)
-

Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for reproducibility and for

accurately setting up computational simulations.

ASTM F1839 Compressive Strength Test
Objective: To determine the compressive strength and modulus of the polyurethane foam.

Specimen Preparation: Cubic or cylindrical specimens are prepared with dimensions as

specified in the standard. The surfaces are ensured to be flat, parallel, and perpendicular to

the axis of the specimen.

Test Procedure:

The specimen is placed between two flat, parallel platens of a universal testing machine.

A compressive load is applied at a constant rate of displacement.

The load and displacement are recorded continuously until the specimen fails or a

predefined strain is reached.
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Data Analysis: The compressive strength is calculated as the maximum stress the material

can withstand before failure. The compressive modulus is determined from the slope of the

initial linear portion of the stress-strain curve.

ASTM F1839 Shear Strength Test
Objective: To measure the shear strength and modulus of the foam.

Specimen Preparation: A block-shaped specimen is prepared according to the dimensions

outlined in the standard.

Test Procedure:

The specimen is bonded to two rigid loading plates.

A shear force is applied to the plates in opposite directions, parallel to the bonded

surfaces.

The applied load and the resulting displacement are recorded.

Data Analysis: Shear strength is calculated as the maximum shear stress before failure. The

shear modulus is determined from the slope of the linear region of the shear stress-strain

curve.

ASTM F543 Annex A3 - Screw Pullout Test (in ASTM
F1839 Foam)

Objective: To determine the axial pullout strength of a bone screw in the standardized foam.

Specimen Preparation: A block of ASTM F1839 polyurethane foam of a specified grade is

used. A pilot hole is drilled into the foam, and the bone screw is inserted to a predetermined

depth.

Test Procedure:

The foam block with the inserted screw is secured in a fixture.
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An axial tensile load is applied to the head of the screw at a constant rate of displacement

(typically 5 mm/min) until the screw is pulled out.[1]

The maximum load achieved during the pullout is recorded.

Data Analysis: The screw pullout strength is the maximum force recorded during the test.

Mandatory Visualizations
Workflow for Validating Computational Models
The following diagram illustrates the general workflow for validating a computational model

against experimental results obtained from ASTM F1839 testing.
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Caption: Workflow for computational model validation.

Logical Relationship: Influence of Foam Density on
Mechanical Properties
This diagram illustrates the expected relationship between the density of the polyurethane

foam and its key mechanical properties as defined in ASTM F1839.
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Caption: Density vs. Mechanical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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